Cas no 1361906-19-5 (3'-Chloromethyl-2,6-dichloro-5'-fluoro-biphenyl)

• Product Name: 3'-Chloromethyl-2,6-dichloro-5'-fluoro-biphenyl
• CAS No: 1361906-19-5
• MF: C₁₃H₈Cl₃F
• MW: 289.560024261475
• CID: 4994110
• Update Time: 2025-06-27

3'-Chloromethyl-2,6-dichloro-5'-fluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Chloromethyl-2,6-dichloro-5'-fluoro-biphenyl

• Inchi： 1S/C13H8Cl3F/c14-7-8-4-9(6-10(17)5-8)13-11(15)2-1-3-12(13)16/h1-6H,7H2
• InChI Key： QDXCDMPGQKBQNH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=C(C=C(CCl)C=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 5.3
• Topological Polar Surface Area: 0

Additional information on 3'-Chloromethyl-2,6-dichloro-5'-fluoro-biphenyl

3'-Chloromethyl-2,6-dichloro-5'-fluoro-biphenyl: A Comprehensive Overview

3'-Chloromethyl-2,6-dichloro-5'-fluoro-biphenyl, identified by the CAS number 1361906-19-5, is a complex organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of biphenyl derivatives, which are widely studied for their unique electronic properties and structural versatility. The molecule consists of two phenyl rings connected by a single bond, with substituents at specific positions that influence its reactivity and functionality.

The structure of 3'-Chloromethyl-2,6-dichloro-5'-fluoro-biphenyl is characterized by a chloromethyl group (-CH2Cl) attached to the third position of one phenyl ring and two chlorine atoms at the second and sixth positions of the same ring. Additionally, a fluorine atom is present at the fifth position of the other phenyl ring. This combination of substituents creates a highly electron-deficient aromatic system, which is crucial for its role in various chemical reactions and applications.

Recent studies have highlighted the importance of biphenyl derivatives like 3'-Chloromethyl-2,6-dichloro-5'-fluoro-biphenyl in the development of advanced materials. For instance, researchers have explored its potential as a building block for constructing functional polymers and organic semiconductors. The presence of electronegative substituents such as chlorine and fluorine enhances the compound's ability to participate in π-π interactions, making it suitable for applications in organic electronics.

In terms of synthesis, 3'-Chloromethyl-2,6-dichloro-5'-fluoro-biphenyl is typically prepared through multi-step organic reactions involving nucleophilic substitution and electrophilic aromatic substitution. The synthesis process requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have further optimized these reactions, enabling more efficient production of this compound.

The physical properties of 3'-Chloromethyl-2,6-dichloro-5'-fluoro-biphenyl are also a subject of interest in contemporary research. Its melting point, boiling point, and solubility characteristics are being investigated to better understand its behavior under different environmental conditions. These properties are critical for determining its suitability in various industrial applications, such as pharmaceuticals, agrochemicals, and specialty chemicals.

Beyond its chemical properties, the environmental impact of 3'-Chloromethyl-2,6-dichloro-5'-fluoro-biphenyl has also come under scrutiny. Researchers are exploring its biodegradation pathways and potential toxicity to aquatic life. Understanding these aspects is essential for ensuring the sustainable use of this compound in industrial processes.

In conclusion, 3'-Chloromethyl-2,6-dichloro-5'-fluoro-biphenyl, with its unique structure and versatile properties, continues to be a focal point in chemical research. Its role in advancing materials science and its potential applications across multiple industries underscore the importance of ongoing studies into its synthesis, properties, and environmental impact.